Cas no 2346531-07-3 (5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol)

5-Fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol is a fluorinated benzoxaborole derivative with notable applications in medicinal chemistry and pharmaceutical research. Its unique structure, featuring a boron-containing heterocycle and a fluorine substituent, enhances its reactivity and binding affinity, making it a valuable intermediate for the synthesis of bioactive compounds. The compound exhibits potential utility in the development of enzyme inhibitors and antimicrobial agents due to its ability to interact with biological targets. Its stability and well-defined chemical properties facilitate precise modifications, supporting its use in structure-activity relationship studies. This compound is particularly relevant in the exploration of boron-based therapeutics, where its distinct electronic and steric characteristics contribute to optimized pharmacological profiles.
5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol structure
2346531-07-3 structure
Product Name:5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol
CAS No:2346531-07-3
MF:C8H8BFO2
MW:165.957325935364
CID:4787313
PubChem ID:137963941
Update Time:2025-06-06

5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-1-hydroxy-7-methyl-3H-2,1-benzoxaborole
    • 5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol
    • Inchi: 1S/C8H8BFO2/c1-5-2-7(10)3-6-4-12-9(11)8(5)6/h2-3,11H,4H2,1H3
    • InChI Key: ZMFKQDZBYJRDAS-UHFFFAOYSA-N
    • SMILES: FC1C=C(C)C2B(O)OCC=2C=1

Computed Properties

  • Exact Mass: 166.0601378 g/mol
  • Monoisotopic Mass: 166.0601378 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • Molecular Weight: 165.96

5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1709857-100mg
5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol
2346531-07-3 95.0%
100mg
$342.0 2022-02-28
Enamine
EN300-1709857-250mg
5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol
2346531-07-3 95.0%
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Enamine
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2346531-07-3 95.0%
500mg
$769.0 2022-02-28
Enamine
EN300-1709857-1000mg
5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol
2346531-07-3 95.0%
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$986.0 2022-02-28
Enamine
EN300-1709857-2500mg
5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol
2346531-07-3 95.0%
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$1931.0 2022-02-28
Enamine
EN300-1709857-5000mg
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2346531-07-3 95.0%
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$2858.0 2022-02-28
Enamine
EN300-1709857-10000mg
5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol
2346531-07-3 95.0%
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$4237.0 2022-02-28
Enamine
EN300-1709857-0.05g
5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol
2346531-07-3 95%
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$249.0 2023-09-20
Enamine
EN300-1709857-0.1g
5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol
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Enamine
EN300-1709857-0.25g
5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol
2346531-07-3 95%
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$530.0 2023-09-20
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